Cas no 58102-38-8 (N-Cycloheptyl-3-oxobutanamide)

N-Cycloheptyl-3-oxobutanamide structure
N-Cycloheptyl-3-oxobutanamide structure
Product Name:N-Cycloheptyl-3-oxobutanamide
CAS No:58102-38-8
MF:C11H19NO2
MW:197.27406334877
CID:948038
PubChem ID:263188
Update Time:2025-04-19

N-Cycloheptyl-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

    • N-Cycloheptyl-3-oxobutanamide
    • N-cycloheptyl-3-oxobutanamide(SALTDATA: FREE)
    • N-Cycloheptylacetylacetamid
    • SCHEMBL11569599
    • GNAZFTVQGVRDNE-UHFFFAOYSA-N
    • AKOS000164781
    • 58102-38-8
    • NSC97561
    • CS-0453947
    • MFCD00021669
    • N-cycloheptyl-acetylacetamide
    • BS-38284
    • DTXSID10294650
    • NSC-97561
    • DB-321055
    • MDL: MFCD00021669
    • Inchi: 1S/C11H19NO2/c1-9(13)8-11(14)12-10-6-4-2-3-5-7-10/h10H,2-8H2,1H3,(H,12,14)
    • InChI Key: GNAZFTVQGVRDNE-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)NC1CCCCCC1

Computed Properties

  • Exact Mass: 197.14200
  • Monoisotopic Mass: 197.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17000
  • LogP: 2.19540

N-Cycloheptyl-3-oxobutanamide Pricemore >>

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